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Compound of Interest

Compound Name: GSK717

Cat. No.: B15603206

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of GSK717, a cell-permeable benzimidazole diamide
compound.

Core Safety and Handling Principles

GSK717 is a white, solid compound that should be handled with care.[1] While it is not
classified as a hazardous substance or mixture according to Regulation (EC) No 1272/2008,
standard laboratory safety protocols should always be observed.[2] This includes wearing
appropriate personal protective equipment (PPE) such as gloves, lab coats, and safety
glasses. In case of contact, follow these first aid measures:

After inhalation: Move to fresh air.

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
water or shower.[2]

After eye contact: Rinse out with plenty of water and remove contact lenses if present.[2]

After swallowing: Make the victim drink water (two glasses at most). Consult a doctor if
feeling unwell.[2]
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Accidental spills should be managed by covering drains, then collecting, binding, and pumping
off the spilled material. The affected area should be cleaned, and the generation of dust should
be avoided.[2]

Quantitative Data Summary

For quick reference, the key chemical and safety properties of GSK717 are summarized in the

table below.
Property Value Reference
Chemical Formula C2sH2sN402
Molecular Weight 452.55 g/mol
Appearance White solid [1]
Solubility DMSO: 50 mg/mL [1]
Storage Temperature 2-8°C [1][3]
Storage Class 11 - Combustible Solids [1]

Water Hazard Class (WGK)

WGK 3 [1]
Germany

Experimental Protocols: Disposal Procedures

The disposal of GSK717 and its containers must be conducted in accordance with local, state,
and federal regulations. The primary method of disposal is through a licensed professional
waste disposal service.

Step-by-Step Disposal Protocol:

e Segregation: Unused GSK717 and any contaminated materials (e.g., weighing paper,
gloves, pipette tips) should be segregated from general laboratory waste.

o Containerization: Place the waste in a clearly labeled, sealed container suitable for chemical
waste. The label should include the chemical name ("GSK717") and any relevant hazard
information.
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» Waste Collection: Arrange for the collection of the chemical waste by a licensed hazardous
waste disposal company. Do not dispose of GSK717 down the drain or in regular trash.[2]

» Documentation: Maintain a record of the disposal, including the date, quantity, and the name
of the disposal company, as per your institution's guidelines.

Logical Workflow for GSK717 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of GSK717.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15603206?utm_src=pdf-body
https://www.merckmillipore.com/Web-DE-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-533718&DocumentType=MSD&DocumentId=533718_SDS_ZA_EN.PDF&DocumentUID=358578702&Language=EN&Country=ZA&Origin=PDP
https://www.benchchem.com/product/b15603206?utm_src=pdf-body
https://www.benchchem.com/product/b15603206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

GSK717 Waste Generated

:

Assess Contamination Level

Segregate Waste

Package and Label for Disposal

Contact Environmental Health & Safety (EHS)

Professional Waste Disposal

Document Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of GSK717.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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